Cas no 7550-35-8 (Lithium bromide)

• Product Name: Lithium bromide
• CAS No: 7550-35-8
• MF: BrLi
• MW: 86.8449993133545
• MDL: MFCD00011077
• CID: 47556
• PubChem ID: 24865751
• Update Time: 2026-05-14

Lithium bromide Chemical and Physical Properties

Names and Identifiers

• Lithium bromide
• Lithium bromide anhydrous
• lithium halide
• Lithiumbromidewhitepowder
• Lithium bromide, 1.5 M solution in THF, SpcSeal
• ithium bromide
• LiBr
• Lithium Bromide 99.
• Lithiumbromid
• lithiummonobromide
• lithiun bromide
• thiuM broMide
• Lithium monobromide
• Lithium bromide (LiBr)
• LITHIUMBROMIDE
• lithium(1+) ion bromide
• LITHIUM BROMIDE, ANHYDROUS
• 864G646I84
• Lithium bromide, ultra dry
• BrLi
• Lithium bromide, 99%, pure, anhydrous
• Lithium bromide, 99+%, for analysis, anhydrous
• Lithium bromide, 4M solution in THF, AcroSeal(R)
• bromolithium
• Lithium bromide, 99.999%, (trace metal basis), extra pure
• lithium-bromide
• LithoTab bromide
• Lithium Microsol (TN)
• Lithium bro

• MDL： MFCD00011077
• Inchi： 1S/BrH.Li/h1H;/q;+1/p-1
• InChI Key： AMXOYNBUYSYVKV-UHFFFAOYSA-M
• SMILES： [Br-].[Li+]

Computed Properties

• Exact Mass: 85.93430
• Monoisotopic Mass: 85.934342
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder or granular crystal, cubic crystal system. Colorless transparent or light yellow liquid.
• Density: 1.57 g/mL at 25 °C
• Melting Point: 550 °C (lit.)
• Boiling Point: 1265 ºC
• Flash Point: Fahrenheit: -.4 ° f
  Celsius: -18 ° c
  
• Water Partition Coefficient: 61 g/100 mL (25 º C)
• Stability/Shelf Life: Stable. Anhydrous form is extremely hygroscopic.
• PSA: 0.00000
• LogP: -2.99600
• Solubility: Soluble in water, ethanol and ether; Slightly soluble in pyridine; Soluble in methanol, acetone, ethylene glycol and other organic solvents.
• Merck: 5526
• Color/Form: 54 wt. % in H2O
• Sensitiveness: Hygroscopic

Lithium bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P210,P261,P281,P305+P351+P338
• Hazardous Material transportation number：UN 2056 3/PG 2
• WGK Germany：3
• Hazard Category Code： 22-36/38-43
• Safety Instruction： S26
• FLUKA BRAND F CODES：3
• RTECS：OJ5755000
• Hazardous Material Identification：
• Safety Term：S16;S36/37/39;S45
• TSCA：Yes
• Risk Phrases：R22

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal salts Alkali metal bromides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Lithium bromide

Lithium bromide (CAS No. 7550-35-8): Comprehensive Overview and Recent Applications

Lithium bromide, with the chemical formula LiBr and CAS number 7550-35-8, is an inorganic compound widely recognized for its unique thermal and chemical properties. As a bromide salt of lithium, it is highly soluble in water and exhibits strong hygroscopic tendencies, making it a valuable component in various industrial and scientific applications. This article provides an in-depth exploration of Lithium bromide, focusing on its characteristics, recent advancements in research, and emerging applications in fields such as refrigeration, energy storage, and pharmaceuticals.

The molecular structure of Lithium bromide consists of lithium ions (Li⁺) and bromide ions (Br⁻) arranged in an ionic lattice. This arrangement contributes to its high thermal conductivity and ability to absorb moisture from the air, which are critical properties for its use in desiccant applications. The compound's solubility in water also allows it to form concentrated solutions that serve as effective heat transfer fluids in absorption refrigeration systems.

Recent research has highlighted the potential of Lithium bromide in energy storage solutions. Its ability to undergo reversible phase transitions makes it an attractive candidate for thermal energy storage systems. Studies have demonstrated the efficacy of LiBr-based systems in capturing and releasing heat efficiently, which could significantly enhance the performance of solar thermal power plants and improve energy efficiency in industrial processes.

In addition to its thermal properties, Lithium bromide has garnered attention for its role in pharmaceutical applications. Emerging research suggests that LiBr may contribute to the development of novel drug delivery systems due to its ability to form stable complexes with various organic molecules. These complexes can potentially enhance drug solubility and bioavailability, paving the way for more effective therapeutic interventions.

The compound's hygroscopic nature also makes it useful in humidity control applications. For instance, LiBr solutions are employed in air conditioning systems and dehumidifiers to remove moisture from the air efficiently. This property is particularly valuable in environments where maintaining optimal humidity levels is crucial for comfort or equipment performance.

Another significant application of Lithium bromide is in the field of lithium-ion batteries. While LiBr itself is not used as a primary electrolyte, it has been explored as a co-solvent or additive to improve the performance of lithium-based electrolytes. Research indicates that incorporating LiBr into electrolyte formulations can enhance ionic conductivity and battery cycle life, contributing to advancements in energy storage technology.

The environmental impact of using Lithium bromide has also been a subject of recent studies. Researchers are investigating sustainable methods for producing and disposing of LiBr-based products to minimize ecological footprints. Efforts are being made to develop eco-friendly synthesis routes and recycling processes that reduce waste generation and energy consumption.

Industrial applications continue to expand with the increasing demand for efficient heat transfer fluids. Lithium bromide is particularly valued in geothermal power plants and industrial heat exchange systems due to its high boiling point and excellent heat transfer capabilities. These properties enable it to operate effectively under high-temperature conditions while maintaining stable performance.

The compound's role in chemical synthesis cannot be overlooked either. LiBr serves as a reagent or catalyst in various organic reactions, including nucleophilic substitution and elimination reactions. Its ability to facilitate these transformations under mild conditions makes it a preferred choice for chemists seeking efficient synthetic routes.

In conclusion, Lithium bromide (CAS No. 7550-35-8) is a versatile compound with a wide range of applications across multiple industries. From energy storage and refrigeration to pharmaceuticals and chemical synthesis, its unique properties make it indispensable in modern technology. As research continues to uncover new uses for LiBr, its importance is likely to grow further, driving innovation and efficiency in various scientific and industrial domains.